N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide

• IUPAC Name: N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide
• InChI: InChI=1S/C16H16N4O/c1-10-6-4-5-7-13(10)16(21)18-12-8-14-11(2)19-20(3)15(14)17-9-12/h4-9H,1-3H3,(H,18,21)
• InChI Key: XPSHPFUKRPTJDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(N=C2)N(N=C3C)C
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide involves the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of certain protein kinases such as Akt and ERK, which are involved in the survival and proliferation of cancer cells. It also inhibits the activity of NF-kB, a transcription factor that is involved in the regulation of genes that promote inflammation and cancer growth.
Biochemical and Physiological Effects:
N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide has been shown to have significant biochemical and physiological effects. It has been found to induce apoptosis, a process of programmed cell death, in cancer cells. It also inhibits the production of certain cytokines and chemokines that are involved in the promotion of inflammation and cancer growth. In addition, it has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide in lab experiments is its high potency and specificity. It has been found to have a high selectivity for certain protein kinases and signaling pathways, which makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide. One area of research is the development of new analogs and derivatives of this compound that may have improved potency and selectivity. Another area of research is the investigation of the potential use of this compound in combination with other anti-cancer agents to enhance their efficacy. Additionally, the study of the potential use of this compound in the treatment of other diseases such as viral infections and autoimmune disorders is an area of future research.

Synthesis Methods

The synthesis of N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide involves the reaction of 2-methylbenzoyl chloride with 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-amine in the presence of a base such as triethylamine. The reaction is carried out in a suitable solvent such as dichloromethane or chloroform at room temperature. The product is obtained in good yield after purification by column chromatography.

Scientific Research Applications

N-(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)-2-methylbenzamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to have significant anti-inflammatory, anti-cancer, and anti-viral activities. It has also been shown to inhibit the growth of various types of cancer cells such as breast cancer, lung cancer, and prostate cancer cells.